Cas no 1807232-15-0 (2-Cyano-3-iodo-4-methylphenylacetic acid)

2-Cyano-3-iodo-4-methylphenylacetic acid is a versatile synthetic intermediate used in organic and pharmaceutical chemistry. Its structure features a cyano group, an iodine substituent, and a methyl group on the phenyl ring, along with an acetic acid moiety, making it valuable for further functionalization. The iodine atom offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the cyano group can be hydrolyzed or reduced. The acetic acid functionality enhances solubility and provides a handle for derivatization. This compound is particularly useful in the synthesis of complex molecules, including bioactive compounds and materials, due to its well-defined reactivity and modular design.
2-Cyano-3-iodo-4-methylphenylacetic acid structure
1807232-15-0 structure
Product Name:2-Cyano-3-iodo-4-methylphenylacetic acid
CAS No:1807232-15-0
MF:C10H8INO2
MW:301.080494880676
CID:5007189
Update Time:2025-10-19

2-Cyano-3-iodo-4-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-3-iodo-4-methylphenylacetic acid
    • Inchi: 1S/C10H8INO2/c1-6-2-3-7(4-9(13)14)8(5-12)10(6)11/h2-3H,4H2,1H3,(H,13,14)
    • InChI Key: RRPYOWLAYAZMKF-UHFFFAOYSA-N
    • SMILES: IC1C(C#N)=C(C=CC=1C)CC(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 271
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.1

2-Cyano-3-iodo-4-methylphenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010006653-1g
2-Cyano-3-iodo-4-methylphenylacetic acid
1807232-15-0 97%
1g
1,475.10 USD 2021-07-06

Additional information on 2-Cyano-3-iodo-4-methylphenylacetic acid

Recent Advances in the Application of 2-Cyano-3-iodo-4-methylphenylacetic acid (CAS: 1807232-15-0) in Chemical Biology and Pharmaceutical Research

2-Cyano-3-iodo-4-methylphenylacetic acid (CAS: 1807232-15-0) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for inflammatory diseases and cancer. This compound's unique structural features, including the cyano and iodo functional groups, make it a versatile building block for the construction of complex molecules with potential therapeutic applications. Recent studies have highlighted its role in the synthesis of kinase inhibitors and modulators of inflammatory pathways, positioning it as a valuable tool in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Cyano-3-iodo-4-methylphenylacetic acid in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a key intermediate to develop a series of novel inhibitors with improved selectivity profiles compared to existing therapeutics. The study reported IC50 values in the low nanomolar range for JAK3 inhibition, with significantly reduced off-target effects on other JAK family members. This breakthrough suggests potential applications in autoimmune disease treatment with reduced side effects.

In parallel research, scientists have explored the compound's potential in radiopharmaceutical development. The iodine moiety in 2-Cyano-3-iodo-4-methylphenylacetic acid provides an ideal site for radioiodination, enabling the creation of molecular probes for diagnostic imaging. A recent publication in Nuclear Medicine and Biology described its use in developing PET tracers for inflammation imaging, demonstrating excellent in vivo stability and target specificity in preclinical models.

The compound's mechanism of action in various synthetic pathways has been elucidated through advanced computational chemistry studies. Density functional theory (DFT) calculations have revealed the electronic properties that contribute to its reactivity, particularly in palladium-catalyzed cross-coupling reactions. These insights, published in a 2024 ACS Catalysis paper, have enabled more efficient synthetic routes to complex pharmaceutical intermediates, reducing step counts and improving overall yields in multi-step syntheses.

Recent safety and pharmacokinetic studies have further characterized 2-Cyano-3-iodo-4-methylphenylacetic acid and its derivatives. Toxicology assessments conducted under GLP conditions showed favorable safety profiles for several lead compounds derived from this intermediate. Notably, metabolic stability studies revealed that derivatives maintain structural integrity in hepatic microsome assays, addressing previous concerns about potential cyanide release from the cyano group.

Looking forward, several pharmaceutical companies have included compounds derived from 2-Cyano-3-iodo-4-methylphenylacetic acid in their preclinical pipelines. Current research focuses on optimizing the compound's derivatives for improved blood-brain barrier penetration, potentially expanding its applications to neurological disorders. The compound's versatility continues to inspire innovative synthetic strategies, as evidenced by its increasing appearance in patent literature and conference presentations throughout 2024.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd